TC-G 1006

• CAS No.: 1324003-64-6
• Product Name: TC-G 1006
• Molecular Formula: C21H16F3N3O3
• Molecular Weight: 415.37
• IUPAC Name: 4-methoxy-N-[[4-phenyl-3-(trifluoromethyl)phenyl]carbamoyl]pyridine-3-carboxamide
• Standard InChI: InChI=1S/C21H16F3N3O3/c1-30-18-9-10-25-12-16(18)19(28)27-20(29)26-14-7-8-15(13-5-3-2-4-6-13)17(11-14)21(22,23)24/h2-12H,1H3,(H2,26,27,28,29)
• Standard InChIKey: MLDQTQOMWDNTNN-UHFFFAOYSA-N
• SMILES: COC1=C(C=NC=C1)C(=O)NC(=O)NC2=CC(=C(C=C2)C3=CC=CC=C3)C(F)(F)F
• Appearance: Solid powder
• Description: TC-G 1006 is a potent and selective sphingosine-1-phosphate receptor 1 (S1P1) agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TC-G 1006; TC G 1006; TCG1006; TC G-1006; TC-G-1006
• Reference: 1: Pennington LD, Sham KK, Pickrell AJ, Harrington PE, Frohn MJ, Lanman BA, Reed AB, Croghan MD, Lee MR, Xu H, McElvain M, Xu Y, Zhang X, Fiorino M, Horner M, Morrison HG, Arnett HA, Fotsch C, Wong M, Cee VJ. 4-Methoxy-N-[2-(trifluoromethyl)biphenyl-4-ylcarbamoyl]nicotinamide: A Potent and Selective Agonist of S1P1. ACS Med Chem Lett. 2011 Jul 29;2(10):752-7. doi: 10.1021/ml2001399. eCollection 2011 Oct 13. PubMed PMID: 24900263; PubMed Central PMCID: PMC4018088.
• PubChem Compound: 54764919
• Last Modified: Nov 11 2021